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Compound of Interest

Compound Name: Flrlamide, manduca

CAS No.: 129960-91-4

Cat. No.: B1672852 Get Quote

Executive Summary & Physicochemical Profile[1]
Flrlamide (Phe-Leu-Arg-Leu-NH₂) is a bioactive FMRFamide-related peptide (FaRP) often

utilized in neurobiology and physiological research (e.g., in Lymnaea stagnalis and Locusta

migratoria models).

To ensure experimental reproducibility, researchers must understand its specific stability profile.

[1] Unlike generic peptides, Flrlamide presents a unique "Amphipathic Tension":

Hydrophobic Core: The Phenylalanine (F) and Leucine (L) residues create significant

hydrophobicity, driving aggregation in aqueous buffers.

Basic Charge: The Arginine (R) residue provides a positive charge and a site for trypsin-like

proteolytic cleavage.

C-Terminal Amidation: This modification confers resistance to carboxypeptidases but does

not protect against internal hydrolysis or aggregation.

Critical Warning: The most common cause of Flrlamide experimental failure is not chemical

degradation, but adsorptive loss to plasticware due to its short, hydrophobic nature.

Core Directive: The "Golden Path" Protocol
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This protocol is designed to be a self-validating system. If you deviate from these steps, the

integrity of the peptide cannot be guaranteed.

Phase 1: Arrival & Lyophilized Storage
Immediate Action: Upon receipt, do not open the vial immediately.

Equilibration: Allow the vial to warm to room temperature (approx. 30–60 mins) in a

desiccator.

Why? Opening a cold vial condenses atmospheric moisture onto the hygroscopic peptide

cake, catalyzing hydrolysis.

Storage (Long-Term): Store lyophilized powder at -20°C (stable for 2–4 years) or -80°C

(stable for >5 years). Ensure the container is sealed with Parafilm to prevent gas exchange.

Phase 2: Reconstitution (The "Solubility Check" Point)
Solvent Selection: Use Sterile Bacteriostatic Water or 0.1% Acetic Acid.

Why? The Arginine residue renders the peptide basic. Slightly acidic conditions (pH 4–5)

protonate the side chains, maximizing solubility and preventing aggregation.

Concentration: Aim for a "Master Stock" concentration of 1–5 mg/mL.

Why? High concentrations reduce the percentage of peptide lost to adsorption on tube

walls.

Vortexing: Do not sonicate unless absolutely necessary. Gentle vortexing is preferred to

avoid shearing or heating.[2]

Phase 3: Aliquoting & Frozen Storage
Vessel Choice: Use Polypropylene LoBind (Low Retention) Tubes.

Critical: Standard Eppendorf tubes can bind up to 30% of short hydrophobic peptides like

Flrlamide.

Aliquot Size: Aliquot into single-use volumes (e.g., 20 µL or 50 µL).
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Rule:Zero Freeze-Thaw Cycles. Once thawed, an aliquot must be used or discarded.

Flash Freezing: Snap-freeze aliquots in liquid nitrogen before placing them in -80°C storage.

This prevents the formation of large ice crystals that can damage the peptide structure.

Visual Workflow: Decision Logic for Flrlamide
Handling
The following diagram illustrates the critical decision points and fail-safes in the Flrlamide

handling workflow.
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Caption: Decision tree for Flrlamide peptide processing, highlighting the critical "Solubility

Check" and LoBind requirement to prevent adsorptive loss.

Troubleshooting & FAQs
Q1: My Flrlamide solution is cloudy after adding water.
Is it ruined?
Diagnosis: Likely hydrophobic aggregation.[3] The Phe-Leu-Leu motif is driving the molecules

to clump together. Solution:

Do not filter the solution (you will lose the peptide).

Add 0.1 M Acetic Acid dropwise. The drop in pH will protonate the Arginine and N-terminus,

increasing repulsion between molecules and dissolving aggregates.

If still cloudy, add Acetonitrile (ACN) or DMSO to a final concentration of 5–10%. Ensure your

biological assay can tolerate this solvent concentration.

Q2: I stored my peptide at 4°C in solution for a week.
Can I still use it?
Risk Assessment: High Risk. Reasoning: While Flrlamide lacks oxidation-prone residues (Met,

Cys, Trp), it is susceptible to microbial growth and slow hydrolysis at 4°C. Furthermore, if

stored in a standard tube, significant adsorption to the plastic has likely occurred, altering the

effective concentration. Recommendation: Run an HPLC check if critical. Otherwise, discard

and prepare a fresh aliquot from the lyophilized stock.

Q3: Why do I see a lower signal in my assay despite
correct weighing?
Root Cause: The "Container Effect." Explanation: In dilute solutions (<0.1 mg/mL), hydrophobic

peptides migrate to the container walls. In a standard polystyrene or polypropylene tube, you

may lose up to 50% of the peptide to the walls within 24 hours. Fix: Always use LoBind/Low-

Retention tubes or siliconized glass vials for working solutions.
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Quantitative Data: Stability & Solubility Matrix
Parameter Condition Stability Estimate Notes

Lyophilized -20°C / -80°C > 2 Years Keep desiccated.[4]

Lyophilized Room Temp (25°C) 2–4 Weeks
Emergency shipping

only.

In Solution -80°C (Frozen) 6–12 Months
Single freeze-thaw

only.

In Solution 4°C (Refrigerated) < 1 Week
Prone to bacterial

degradation.

Solubility Water (pH 7) Moderate
May aggregate at high

conc.

Solubility 1% Acetic Acid High
Recommended for

stock.

Plastic Binding Standard Tube High Loss Avoid.

Plastic Binding LoBind Tube Minimal Loss Required.

References & Authoritative Grounding
Santama, N., et al. (1995). "Identification, Distribution and Physiological Activity of Three

Novel Neuropeptides of Lymnaea: FLRlamide and pQFYRlamide Encoded by the

FMRFamide Gene."[5] European Journal of Neuroscience.[5]

Peymen, K., et al. (2014). "Identification of New Members of the (Short) Neuropeptide F

Family in Locusts and Caenorhabditis elegans." Peptides.

Bachem. "Handling and Storage Guidelines for Peptides." Bachem Technical Guides.

GenScript. "Peptide Storage and Handling Guidelines." GenScript Technical Resources.

Kraut, A., et al. (2009). "Peptide Storage: Are you getting the best from your proteins?"

Journal of Proteome Research.[6] (Cited regarding adsorption losses).

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.creative-peptides.com/resources/peptide-storage-guidelines.html
https://orcid.org/0000-0003-2113-8650
https://orcid.org/0000-0003-2113-8650
https://www.peptide.com/faqs/handling-and-storage-of-peptides/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672852?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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